SARAFOTOXIN S6B

• Molecular Formula: C110H159N27O34S5
• Molecular Weight: 2563.93
• CAS No.: 120972-53-4

Description

Sarafotoxin S6b is a vasoconstrictor peptide and a non-selective endothelin receptor agonist. It can induce contraction in isolated human coronary arteries. The Ki values of Coronary artery, Saphenous vein, and Coronary artery are 0.27, 0.55, and 19.5 nM, respectively.

Synthesis Analysis

This compound, a strong vasocontractile peptide with 21 amino acid residues containing two sets of disulfide bridges, was chemically synthesized. The retention time on a reversed-phase HPLC, lethal and vasocontractile activities of natural this compound agree with those of the synthetic [Cys1-15, Cys3-11]-sarafotoxin S6b.

Molecular Structure Analysis

The structure of this compound was determined using distance and torsion angle. It is the most potent of the sarafotoxins and is the first structure of a member of the endothelin/sarafotoxin family which has been determined in pure water solvent.

Chemical Reactions Analysis

The main chemical reaction associated with this compound is its ability to induce contractions in isolated human coronary arteries. This is due to its role as a non-selective endothelin receptor agonist.

Physical And Chemical Properties Analysis

This compound is a highly pure, synthetic, and biologically active peptide toxin. It has a molecular weight of 2563.92 and a formula of C110H159N27O34S5.

Mechanism of Action

Sarafotoxin S6b acts as a non-selective endothelin receptor agonist. It can induce contraction in isolated human coronary arteries. The Ki values of Coronary artery, Saphenous vein, and Coronary artery are 0.27, 0.55, and 19.5 nM, respectively.

Safety and Hazards

Sarafotoxins, including Sarafotoxin S6b, are present in the venom of Atractaspis engaddensis and can cause similar symptoms to patients diagnosed with acute giardiasis. It has powerful cardiotoxic effects and causes contraction of smooth muscles.